Cas no 2640866-53-9 (6-(Difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(Difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• CAS No: 2640866-53-9
• MF: C₁₇H₂₀F₂N₆O
• MW: 362.377109527588
• CID: 5316742
• PubChem ID: 168001793
• Update Time: 2025-09-28

6-(Difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-[4-(4-quinazolinyl)-1-piperazinyl]-4(3H)-pyrimidinone
• 6-(difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• 2640866-53-9
• 6-(Difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C17H20F2N6O/c18-15(19)13-9-14(26)23-17(22-13)25-7-5-24(6-8-25)16-11-3-1-2-4-12(11)20-10-21-16/h1-4,10,13,15,17,22H,5-9H2,(H,23,26)
• InChI Key： JLRGWHPXNUMNLI-UHFFFAOYSA-N
• SMILES： FC(C1CC(NC(N1)N1CCN(C2C3C=CC=CC=3N=CN=2)CC1)=O)F

Computed Properties

• Exact Mass: 362.16666561g/mol
• Monoisotopic Mass: 362.16666561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.3±60.0 °C(Predicted)
• pka: 8.76±0.50(Predicted)

Additional information on 6-(Difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

Introduction to 6-(Difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS No. 2640866-53-9)

6-(Difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2640866-53-9, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule integrates several key pharmacophoric elements, including a difluoromethyl group, a quinazolin-4-yl moiety, and a piperazin-1-yl substituent, which collectively contribute to its unique chemical and biological properties.

The difluoromethyl group is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability and binding affinity. Its presence in this compound suggests potential advantages in terms of pharmacokinetic profiles, which is a critical factor in the development of novel therapeutic agents. The quinazolin-4-yl component is another significant feature, as quinazoline derivatives are widely recognized for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects. This moiety has been extensively studied and incorporated into various lead compounds due to its favorable interactions with biological targets.

The piperazin-1-yl substituent further enriches the structural complexity of the molecule, contributing to its potential as a scaffold for drug development. Piperazine derivatives are known for their versatility in medicinal chemistry, often serving as key components in drugs targeting neurological and cardiovascular diseases. The combination of these three pharmacophoric elements in 6-(Difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one creates a unique molecular profile that warrants further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Studies have suggested that the difluoromethyl group may enhance the compound's ability to bind to enzymes and receptors involved in disease pathways. Additionally, the quinazolin-4-yl moiety could facilitate interactions with DNA or RNA, making it a promising candidate for antiviral and anticancer applications.

The piperazin-1-yl group's ability to form hydrogen bonds and interact with polar residues in proteins further enhances the compound's potential as a drug candidate. These interactions are crucial for achieving high affinity and selectivity, which are essential for therapeutic efficacy. The dihydropyrimidinone core of the molecule provides additional stability and flexibility, allowing for modifications that could optimize pharmacological properties.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug discovery. Multitargeted approaches aim to simultaneously modulate multiple disease-related pathways, often leading to more effective therapies with fewer side effects. The structural features of 6-(Difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one make it a suitable candidate for such an approach.

One particularly intriguing aspect of this compound is its potential application in oncology research. Quinazoline derivatives have been extensively studied for their antitumor properties, and the addition of a piperazine moiety may enhance their efficacy by improving solubility and bioavailability. Furthermore, the difluoromethyl group could contribute to increased metabolic stability, allowing for longer half-lives and improved therapeutic windows.

Another area of interest is the compound's potential as an antimicrobial agent. The unique combination of pharmacophores may enable it to disrupt essential bacterial processes or inhibit viral replication. This is particularly relevant in light of rising concerns about antibiotic resistance and emerging viral infections. Researchers are exploring how modifications to this scaffold could lead to novel antibiotics or antivirals with improved efficacy.

The synthesis of 6-(Difluoromethyl)-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic molecules like this one.

Recent reports highlight the use of transition metal-catalyzed reactions and flow chemistry techniques to streamline the synthesis process. These methods not only improve efficiency but also reduce waste, aligning with the principles of green chemistry. By leveraging these innovations, researchers can more readily access analogs of this compound for further biological testing.

The pharmacological evaluation of 6-(Difluoromethyl)-2-[4-(quinazolin-4-y)piperazin -1 - yl]-3 , 4 - dihydrop yrimidin - 4 - one is currently underway in several academic and industrial laboratories. Initial studies have shown promising results in vitro , indicating potential activity against various disease-related targets . These findings have generated excitement among researchers who believe this compound could be a valuable addition to the arsenal of therapeutic agents available today.

In conclusion,6-(Difluoromethyl)-2-[ - yl ] - 3 , 5 - dihydrop yrimidin - 5 - one ( CAS No . 2640866 - 53 - 9 ) represents an exciting prospect i n pharmaceutical research . Its unique structural features , combined wi th recent advanc es i n synthetic chemis try an d molecular modeling , position i t as a potent i al lead compoun d f or further development . As researc h continu es , we can expect more insights i nto its bi ological activities an d therapeutic pot ential . p >